8-Fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline

• IUPAC Name: 8-fluoro-3-[[1-(2-methylpropyl)aziridin-2-yl]methoxy]quinoline
• InChI: InChI=1S/C16H19FN2O/c1-11(2)8-19-9-13(19)10-20-14-6-12-4-3-5-15(17)16(12)18-7-14/h3-7,11,13H,8-10H2,1-2H3
• InChI Key: YHTUTDWZVROFNB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CN1CC1COC2=CN=C3C(=C2)C=CC=C3F
• Molecular Formula: C16H19FN2O
• Molecular Weight: 274.33 g/mol

Description

Quinolines are nitrogen-containing bicyclic compounds that are widely found throughout nature in various forms. They are utilized in many areas such as medicine, food, catalysts, dyes, materials, refineries, electronics, etc. Aziridines are organic compounds containing a three-membered heterocycle with one amine and two methylene bridges.

Synthesis Analysis

The synthesis of quinoline derivatives often involves chemical modification of the quinoline nucleus, which is one of the commonest approaches used in drug discovery. Aziridines can be produced by anionic and cationic ring-opening polymerization.

Molecular Structure Analysis

The molecular structure of quinoline derivatives depends on the substitution on the heterocyclic pyridine ring rather than the aromatic moiety. Aziridines are three-membered heterocycles with one amine and two methylene bridges.

Chemical Reactions Analysis

Quinolines are known to inhibit DNA synthesis by promoting cleavage of bacterial DNA gyrase and type IV topoisomerase, ultimately leading to rapid bacterial death. Aziridines can undergo anionic and cationic ring-opening polymerization.

Mechanism of Action

The mechanism of action of quinoline derivatives often involves inhibition of DNA synthesis. The mechanism of action of aziridines is not specifically mentioned in the sources I found.